Cas no 949827-16-1 (3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide)

• Product Name: 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide
• CAS No: 949827-16-1
• MF: C₁₇H₁₄FN₃O₃
• MW: 327.309767246246
• CID: 5765317
• PubChem ID: 17517933
• Update Time: 2025-06-08

3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26867900
• AKOS033685985
• CHEMBL3105419
• Z194858158
• 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide
• 949827-16-1
• AB00788607-01
• BDBM50445842

• Inchi： 1S/C17H14FN3O3/c18-12-6-2-3-7-13(12)19-15(22)9-10-21-14-8-4-1-5-11(14)16(23)20-17(21)24/h1-8H,9-10H2,(H,19,22)(H,20,23,24)
• InChI Key： BDIYOLJSIVGYCD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(CCN1C(NC(C2C=CC=CC1=2)=O)=O)=O

Computed Properties

• Exact Mass: 327.10191948g/mol
• Monoisotopic Mass: 327.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide

Introduction to 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide (CAS No. 949827-16-1) and Its Emerging Applications in Chemical Biology

The compound 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide, identified by its CAS number 949827-16-1, represents a significant advancement in the field of chemical biology. This molecule has garnered attention due to its unique structural framework and promising biological activities. The presence of a tetrahydroquinazoline core and a fluorophenyl substituent contributes to its distinct pharmacophoric properties, making it a valuable scaffold for drug discovery and molecular research.

Recent studies have highlighted the potential of tetrahydroquinazoline derivatives as key intermediates in the development of bioactive compounds. These heterocyclic structures are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The incorporation of a fluorine atom in the phenyl ring enhances the compound's metabolic stability and binding affinity, which are critical factors in pharmaceutical design. This modification has been widely explored in the synthesis of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and cancer.

The 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide structure exhibits remarkable interactions with biological targets due to its dual functionality. The dioxo-tetrahydroquinazoline moiety serves as a privileged scaffold for medicinal chemists, enabling the design of molecules with enhanced efficacy and selectivity. In contrast, the N-(2-fluorophenyl)propanamide moiety contributes to the compound's solubility and bioavailability, facilitating its absorption and distribution within biological systems.

Current research in chemical biology has demonstrated that this compound possesses inhibitory properties against several key enzymes implicated in disease pathogenesis. For instance, studies suggest that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, preliminary data indicate that it can modulate the activity of tyrosine kinases involved in signal transduction pathways associated with cancer cell proliferation. These findings underscore the compound's potential as a lead candidate for further pharmacological development.

The synthesis of 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the route, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques enhance the efficiency of the synthesis while minimizing byproduct formation, ensuring that the final product meets stringent quality standards.

In vitro studies have revealed that this compound exhibits dose-dependent effects on target proteins, with IC50 values indicating moderate to high potency depending on the biological context. Its ability to bind tightly to specific receptors or enzymes suggests that it may be developed into a potent therapeutic agent with minimal off-target effects. Furthermore, its structural features allow for further derivatization to improve pharmacokinetic properties and reduce potential toxicity.

The integration of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide and its biological targets. These tools have enabled researchers to predict binding affinities and optimize lead structures before experimental validation. Such advancements have accelerated the drug discovery process by reducing reliance on trial-and-error experimentation.

Future directions in research may explore the compound's potential in combination therapies or its application in novel drug delivery systems. The versatility of its structural framework allows for modifications that could enhance its bioavailability or targeted delivery to specific tissues or cells. Additionally, exploring its role in preclinical models will provide insights into its therapeutic potential and safety profile before human trials.

The significance of 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)-N-(2-fluorophenyl)propanamide extends beyond academic research; it represents a cornerstone in the development of next-generation pharmaceuticals. As our understanding of disease mechanisms evolves，so does our capacity to design molecules that precisely address these challenges. This compound exemplifies how innovative chemical biology approaches can lead to breakthroughs with far-reaching implications for human health.